1-{3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone

• IUPAC Name: 1-[3-[2-aminoethyl(methyl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C10H21N3O/c1-9(14)13-6-3-4-10(8-13)12(2)7-5-11/h10H,3-8,11H2,1-2H3
• InChI Key: GGTNWKZULZQEOT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)N(C)CCN
• Molecular Formula: C10H21N3O
• Molecular Weight: 199.29 g/mol

Description

1-{3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone (CAS: 1354017-38-1) is a tertiary amine-containing piperidine derivative with a molecular weight of 199.30 g/mol. Its structure features a piperidin-1-yl ethanone backbone substituted at the 3-position with a methyl-(2-aminoethyl)amino group. This compound is primarily used in research settings, with applications in medicinal chemistry and drug discovery, particularly as a precursor or intermediate in synthesizing bioactive molecules . Its stereochemical configuration (R-enantiomer) is noted in some studies, which may influence its biological interactions .

The compound’s physicochemical properties include an InChIKey (GGTNWKZULZQEOT-SNVBAGLBSA-N) and a topological polar surface area of 55.6 Ų, suggesting moderate solubility in polar solvents .

Preparation Methods

The synthesis of 1-{3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Substitution Reactions:

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial production methods may involve optimization of these synthetic routes to enhance yield and reduce production costs. This can include the use of catalysts, high-throughput synthesis, and continuous flow reactors.

Chemical Reactions Analysis

1-{3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino groups can be replaced by other nucleophiles under suitable conditions.

Condensation: It can undergo condensation reactions with aldehydes or ketones to form imines or other condensation products.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure conditions. The major products formed depend on the specific reaction and reagents used.

Scientific Research Applications

1-{3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and psychiatric disorders.

Biological Studies: The compound is studied for its potential biological activities, including its interaction with various receptors and enzymes.

Industrial Chemistry: It serves as an intermediate in the production of agrochemicals, dyes, and other industrial chemicals.

Chemical Biology: Researchers use this compound to study the structure-activity relationships of piperidine derivatives and their biological effects.

Mechanism of Action

The mechanism of action of 1-{3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs with 1-{3-[(2-Amino-ethyl)-methyl-amino]-piperidin-1-yl}-ethanone, differing in substituents or functional groups:

Compound Name	Molecular Weight (g/mol)	Key Substituents/Features	Biological/Functional Notes	Reference(s)
1-(1-Aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone derivatives (22–28)	280–320	Aryl-tetrazole group at position 1; piperidine at position 2	Synthesized as potential antimicrobial agents; no explicit bioactivity reported
1-(3-(((2-Aminoethyl)(cyclopropyl)amino)methyl)piperidin-1-yl)ethanone	225.34	Cyclopropylaminoethyl substitution on piperidine	Explored in fragment-based drug design for CNS targets
1-[3-(2-Amino-ethoxymethyl)-piperidin-1-yl]-ethanone	200.28	Ethoxymethyl linker at position 3	Studied for metabolic stability; lower XLogP3 (-0.6) indicates improved hydrophilicity
CBL0137 (carbazole derivative)	409.40	Carbazole core with ethanone and isopropylaminoethyl chain	Demonstrated in vivo efficacy against Human African Trypanosomiasis (HAT)
2-((E)-1-(3-((E)-1-(2-hydroxyphenyl)ethylideneamino)-2-methylphenylimino)ethyl)phenol	316.37	Schiff base with hydroxyphenyl groups	Characterized via AM1 and DFT calculations; potential metal chelation properties
1-[2-(2-Dimethylamino-5-iodo-pyrimidin-4-yl)-piperidin-1-yl]-ethanone	410.60	Pyrimidinyl and dimethylamino groups	Marketed as a medicinal chemistry intermediate for kinase inhibitors

Key Comparative Insights

Synthetic Accessibility: The target compound and its analogues (e.g., tetrazole derivatives ) are synthesized via nucleophilic substitution or condensation reactions. For example, 1-(1-aryl-tetrazol-5-yl)-2-(piperidin-1-yl)ethanones are prepared by reacting 2-chloro-1-(1-aryl-tetrazol-5-yl)ethanones with piperidine . In contrast, carbazole derivatives like CBL0137 require multi-step synthesis involving acetylation and alkylation .

Biological Relevance: The carbazole derivative CBL0137 has demonstrated in vivo efficacy against HAT, whereas the target compound and its piperidine analogues lack explicit bioactivity data .

Physicochemical Properties :

• Substituents significantly impact solubility and lipophilicity. For instance, the ethoxymethyl analogue (MW 200.28) has a lower XLogP3 (-0.6) compared to the target compound, enhancing aqueous solubility .
• The pyrimidinyl derivative (MW 410.60) has higher molecular weight and complexity, likely influencing its pharmacokinetic profile .

Stereochemical Considerations :

• The R-enantiomer of the target compound () highlights the role of stereochemistry in drug-receptor interactions, a feature absent in most analogues except CBL0137, which has a defined carbazole orientation .

Thermodynamic Behavior: A related compound, 2-(3,5-dinitrophenyl)-1-(piperidin-1-yl)ethanone, exhibits isomerization with an energy barrier of ~67 kJ/mol, suggesting conformational flexibility in similar ethanone-piperidine systems .

Data Tables

Table 1: Physicochemical Comparison

Property	Target Compound	1-(3-(Ethoxymethyl)piperidin-1-yl)ethanone	CBL0137
Molecular Weight	199.30	200.28	409.40
XLogP3	Not reported	-0.6	~2.1 (estimated)
Polar Surface Area	55.6 Ų	55.6 Ų	95.2 Ų
Hydrogen Bond Donors	1	1	3